2-(3-Bromophenyl)naphthalene
Cat. No. B1290009
Key on ui cas rn:
667940-23-0
M. Wt: 283.16 g/mol
InChI Key: FWPXWVYUNHYGPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08021574B2
Procedure details
Under an argon gas atmosphere, 243 g (1.41 mol) of 2-naphthalene boronic acid, 400 g (1.41 mol) of 3-bromoiodobenzene, 3.27 g (28.2 mmol) of tetrakis(triphenylphosphine)palladium(0), 6.4 L of toluene and 3.2 L of 2M sodium carbonate solution were mixed, and stirred for 24 hours while being refluxed. After the reaction in the mixture was over, the mixture experienced filtration, through which aqueous phase thereof was eliminated. After organic phase thereof was cleansed by water and dried with magnesium sulfate, toluene was distilled away under reduced pressure. Residue thereof was refined by silica-gel column chromatography, such that 303 g of 2(3-bromophenyl)naphthalene was obtained with an yield of 76%.
Yield
76%
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1B(O)O.[Br:14][C:15]1[CH:16]=[C:17](I)[CH:18]=[CH:19][CH:20]=1.C(=O)([O-])[O-].[Na+].[Na+]>C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1(C)C=CC=CC=1>[Br:14][C:15]1[CH:20]=[C:19]([C:2]2[CH:3]=[CH:4][C:5]3[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=3)[CH:1]=2)[CH:18]=[CH:17][CH:16]=1 |f:2.3.4,^1:31,33,52,71|
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Inputs
Step One
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Name
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|
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Quantity
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243 g
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Type
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reactant
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Smiles
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C1=C(C=CC2=CC=CC=C12)B(O)O
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Name
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|
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Quantity
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400 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1)I
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Name
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Quantity
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3.2 L
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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|
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Quantity
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3.27 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Name
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Quantity
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6.4 L
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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while being refluxed
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CUSTOM
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Type
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CUSTOM
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Details
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After the reaction in the mixture
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FILTRATION
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Type
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FILTRATION
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Details
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filtration
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with magnesium sulfate, toluene
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DISTILLATION
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Type
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DISTILLATION
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Details
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was distilled away under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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was obtained with an yield of 76%
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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|
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Type
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|
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Smiles
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BrC=1C=C(C=CC1)C1=CC2=CC=CC=C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 76% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
